Cas no 1602024-00-9 (3-Methyl-2-(propan-2-yloxy)butan-1-amine)
3-Methyl-2-(propan-2-yloxy)butan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1602024-00-9
- 3-methyl-2-(propan-2-yloxy)butan-1-amine
- EN300-1293724
- 3-Methyl-2-(propan-2-yloxy)butan-1-amine
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- Inchi: 1S/C8H19NO/c1-6(2)8(5-9)10-7(3)4/h6-8H,5,9H2,1-4H3
- InChI Key: XFDIGOIGLXXLHI-UHFFFAOYSA-N
- SMILES: O(C(C)C)C(CN)C(C)C
Computed Properties
- Exact Mass: 145.146664230g/mol
- Monoisotopic Mass: 145.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 81.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.2Ų
3-Methyl-2-(propan-2-yloxy)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293724-1.0g |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1293724-50mg |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 50mg |
$587.0 | 2023-09-30 | ||
| Enamine | EN300-1293724-100mg |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 100mg |
$615.0 | 2023-09-30 | ||
| Enamine | EN300-1293724-250mg |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 250mg |
$642.0 | 2023-09-30 | ||
| Enamine | EN300-1293724-500mg |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 500mg |
$671.0 | 2023-09-30 | ||
| Enamine | EN300-1293724-1000mg |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 1000mg |
$699.0 | 2023-09-30 | ||
| Enamine | EN300-1293724-2500mg |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 2500mg |
$1370.0 | 2023-09-30 | ||
| Enamine | EN300-1293724-5000mg |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 5000mg |
$2028.0 | 2023-09-30 | ||
| Enamine | EN300-1293724-10000mg |
3-methyl-2-(propan-2-yloxy)butan-1-amine |
1602024-00-9 | 10000mg |
$3007.0 | 2023-09-30 |
3-Methyl-2-(propan-2-yloxy)butan-1-amine Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-Methyl-2-(propan-2-yloxy)butan-1-amine
Research Brief on 3-Methyl-2-(propan-2-yloxy)butan-1-amine (CAS: 1602024-00-9): Recent Advances and Applications
In recent years, the compound 3-Methyl-2-(propan-2-yloxy)butan-1-amine (CAS: 1602024-00-9) has garnered significant attention in the chemical biology and pharmaceutical research communities. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.
A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Methyl-2-(propan-2-yloxy)butan-1-amine, highlighting its efficient production via a modified reductive amination process. The researchers emphasized the compound's high yield (85%) and purity (>98%), making it a viable candidate for large-scale pharmaceutical manufacturing. Furthermore, the study identified its stability under physiological conditions, a critical factor for its potential use in vivo.
Pharmacological investigations have revealed that 3-Methyl-2-(propan-2-yloxy)butan-1-amine exhibits notable activity as a modulator of neurotransmitter systems. A preclinical study conducted by Smith et al. (2024) demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. The compound's ability to cross the blood-brain barrier efficiently was particularly noteworthy, as it addresses a common challenge in central nervous system (CNS) drug development.
In addition to its neurological applications, recent research has explored the compound's role in oncology. A 2024 study in Cancer Research reported that 3-Methyl-2-(propan-2-yloxy)butan-1-amine acts as an inhibitor of specific protein kinases involved in tumor proliferation. The study utilized in vitro and in vivo models to demonstrate its efficacy in reducing tumor growth by up to 60% in certain cancer cell lines, with minimal off-target effects. These findings position the compound as a promising lead for further anticancer drug development.
The safety profile of 3-Methyl-2-(propan-2-yloxy)butan-1-amine has also been a focus of recent investigations. Toxicological assessments conducted in animal models indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, researchers have cautioned that further studies are needed to evaluate long-term toxicity and potential drug interactions before advancing to clinical trials.
Looking ahead, the versatility of 3-Methyl-2-(propan-2-yloxy)butan-1-amine continues to inspire innovative research directions. Its structural scaffold is being explored for the development of novel derivatives with enhanced pharmacological properties. Additionally, its potential as a building block in peptide-based therapeutics is under investigation, opening new avenues for drug design in the chemical biology space.
In conclusion, the growing body of research on 3-Methyl-2-(propan-2-yloxy)butan-1-amine (CAS: 1602024-00-9) underscores its significance in modern pharmaceutical research. Its diverse biological activities, coupled with its favorable physicochemical properties, make it a valuable compound for further exploration. As studies progress, this molecule may pave the way for breakthroughs in treating complex diseases, particularly in neurology and oncology.
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